N-[3-(2-chlorophenyl)propyl]-4-methoxybenzenesulfonamide
Overview
Description
N-[3-(2-chlorophenyl)propyl]-4-methoxybenzenesulfonamide, also known as CP-154,526, is a selective antagonist for corticotropin-releasing factor (CRF) receptors. The compound has been widely studied for its potential therapeutic applications in the treatment of various stress-related disorders, including anxiety, depression, and addiction.
Mechanism of Action
N-[3-(2-chlorophenyl)propyl]-4-methoxybenzenesulfonamide acts as a competitive antagonist at CRF receptors, which are involved in the regulation of the stress response system. By blocking the binding of CRF to its receptors, this compound reduces the activation of the hypothalamic-pituitary-adrenal (HPA) axis, which is responsible for the release of stress hormones such as cortisol.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the reduction of stress-induced corticotropin-releasing hormone (CRH) release, the normalization of HPA axis activity, and the modulation of neurotransmitter systems such as serotonin and dopamine. These effects suggest that this compound may have potential therapeutic applications in the treatment of stress-related disorders.
Advantages and Limitations for Lab Experiments
One advantage of N-[3-(2-chlorophenyl)propyl]-4-methoxybenzenesulfonamide is its selectivity for CRF receptors, which allows for more precise targeting of the stress response system. However, the compound also has some limitations, including its relatively short half-life and the potential for off-target effects at high doses.
Future Directions
There are several potential future directions for research on N-[3-(2-chlorophenyl)propyl]-4-methoxybenzenesulfonamide, including:
1. Further investigation of the compound's effects on different neurotransmitter systems and their interactions with the stress response system.
2. Development of more potent and selective CRF receptor antagonists for use in preclinical and clinical studies.
3. Investigation of the potential use of this compound in combination with other therapies for the treatment of stress-related disorders.
4. Exploration of the potential use of this compound in other areas of medicine, such as the treatment of chronic pain or inflammatory disorders.
Scientific Research Applications
N-[3-(2-chlorophenyl)propyl]-4-methoxybenzenesulfonamide has been extensively studied in preclinical and clinical settings for its potential therapeutic applications. In animal models, this compound has been shown to reduce anxiety-like behaviors and improve cognitive function. In humans, the compound has been tested in clinical trials for the treatment of anxiety disorders, including post-traumatic stress disorder (PTSD) and social anxiety disorder (SAD).
properties
IUPAC Name |
N-[3-(2-chlorophenyl)propyl]-4-methoxybenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClNO3S/c1-21-14-8-10-15(11-9-14)22(19,20)18-12-4-6-13-5-2-3-7-16(13)17/h2-3,5,7-11,18H,4,6,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTNLMKJHBPTEQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NCCCC2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.